cis-4-Decene

• IUPAC Name: (Z)-dec-4-ene
• InChI: InChI=1S/C10H20/c1-3-5-7-9-10-8-6-4-2/h7,9H,3-6,8,10H2,1-2H3/b9-7-
• InChI Key: SOVOPSCRHKEUNJ-CLFYSBASSA-N
• Canonical SMILES: CCCCCC=CCCC
• Isomeric SMILES: CCCCC/C=C\CCC
• Molecular Formula: C10H20
• Molecular Weight: 140.27 g/mol
• CAS RN: 19398-88-0

Description

Cis-4-Decene is a chemical compound with the molecular formula C10H20. It has a molecular weight of 140.2658. The IUPAC name for this compound is (4Z)-dec-4-ene. It has been identified as one of the volatile biological markers for grey mold (Botrytis cinerea) infections in strawberry. It is also used as a standard compound to investigate the release of odorants in hydrocolloid model systems.

Synthesis Analysis

While specific synthesis methods for cis-4-Decene were not found in the search results, it’s worth noting that the isomerization of the olefin at the catalyst is a common side reaction in industrial processes like Rhodium-catalysed hydroformylation.

Molecular Structure Analysis

The cis-4-Decene molecule contains a total of 30 atoms, including 20 Hydrogen atoms and 10 Carbon atoms. The structure of cis-4-Decene can be viewed as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

Cis-4-Decene has a molecular weight of 140.2658. The compound is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Scientific Research Applications

• Isomerization and Catalysis : Cis-4-Decene is involved in isomerization reactions. A study by Satyanarayana & Periasamy (1987) demonstrated the isomerization of 1-decene into predominantly cis-2-decene or trans-2-decene using a catalyst system of CoCl2/Ph3P/NaBH4. This illustrates the potential of cis-4-Decene in catalytic processes.

• Physical and Thermodynamic Properties : Research by Zéberg-Mikkelsen et al. (2003) investigated the effect of stereoisomerism on dynamic viscosity. They compared cis-decalin and trans-decalin, highlighting the influence of molecular configurations on physical properties such as viscosity and density. This study provides insights into the physical characteristics of compounds like cis-4-Decene.

• Photoionization and Mass Spectrometry : Johnson & Taylor (1972) conducted a study on mass spectra of cis- and trans-2-decene using different energy levels. This research contributes to our understanding of the photoionization properties of molecules similar to cis-4-Decene.

• Chemical Kinetics and Polymerization : The polymerization of 1,3-butadiene catalyzed by specific catalyst systems, as studied by Miyazawa, Kase, & Soga (2000), shows the relevance of cis-4-Decene in understanding the polymerization processes and the formation of polymers with specific configurations.

• Graphene Composites and Photophysics : A study by Döbbelin et al. (2016) on graphene–azobenzene composites highlights the use of molecules like cis-4-Decene in the development of new materials with unique electrical and optical properties.

Safety And Hazards

Cis-4-Decene is considered hazardous. It is combustible and can cause skin and eye irritation. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Future Directions

While specific future directions for cis-4-Decene were not found in the search results, it’s worth noting that compounds like cis-4-Decene that contain trans-bicyclo[4.4.0]decane/decene structures are being studied for their potential use in the development of novel antibiotics.